molecular formula C6H10N4O B7909529 5-amino-6-(dimethylamino)-1H-pyrimidin-4-one

5-amino-6-(dimethylamino)-1H-pyrimidin-4-one

Cat. No.: B7909529
M. Wt: 154.17 g/mol
InChI Key: GDOVKJUKGIMEJN-UHFFFAOYSA-N
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Description

The compound identified as “5-amino-6-(dimethylamino)-1H-pyrimidin-4-one” is a chemical entity with unique properties and applications. It is important in various scientific fields due to its distinctive chemical structure and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-amino-6-(dimethylamino)-1H-pyrimidin-4-one involves specific reaction conditions and reagents. The exact synthetic route may vary depending on the desired purity and yield. Generally, the preparation involves a series of chemical reactions that include the use of catalysts, solvents, and controlled temperature conditions.

Industrial Production Methods

In industrial settings, the production of this compound is scaled up using optimized methods to ensure consistency and efficiency. This often involves continuous flow reactors, automated systems, and stringent quality control measures to produce the compound in large quantities.

Chemical Reactions Analysis

Types of Reactions

5-amino-6-(dimethylamino)-1H-pyrimidin-4-one undergoes various types of chemical reactions, including:

    Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents.

    Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents.

    Substitution: This reaction involves the replacement of one functional group with another, often facilitated by catalysts.

Common Reagents and Conditions

The common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and catalysts like palladium on carbon. The reactions are typically carried out under controlled temperature and pressure conditions to ensure the desired outcome.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield a different product compared to reduction or substitution reactions.

Scientific Research Applications

5-amino-6-(dimethylamino)-1H-pyrimidin-4-one has a wide range of applications in scientific research, including:

    Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.

    Biology: It plays a role in biological studies, particularly in understanding cellular processes and interactions.

    Medicine: The compound is investigated for its potential therapeutic effects and its role in drug development.

    Industry: It is used in the production of various industrial products, including polymers and specialty chemicals.

Mechanism of Action

The mechanism by which 5-amino-6-(dimethylamino)-1H-pyrimidin-4-one exerts its effects involves specific molecular targets and pathways. It interacts with certain enzymes or receptors, leading to a cascade of biochemical reactions. The exact mechanism may vary depending on the context of its application, such as in medicinal chemistry or industrial processes.

Conclusion

This compound is a versatile compound with significant importance in various scientific fields Its unique properties and reactivity make it valuable for research and industrial applications

Properties

IUPAC Name

5-amino-6-(dimethylamino)-1H-pyrimidin-4-one
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H10N4O/c1-10(2)5-4(7)6(11)9-3-8-5/h3H,7H2,1-2H3,(H,8,9,11)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GDOVKJUKGIMEJN-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(C)C1=C(C(=O)N=CN1)N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CN(C)C1=C(C(=O)N=CN1)N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H10N4O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

154.17 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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